Cas no 2228619-54-1 (2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid)
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid
- EN300-1995503
- 2228619-54-1
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- Inchi: 1S/C9H8ClNO3/c1-5(9(12)13)6-3-4-7(10)11-8(6)14-2/h3-4H,1H2,2H3,(H,12,13)
- InChI Key: FANYVZDJJRWCET-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C)C(=O)O)C(=N1)OC
Computed Properties
- Exact Mass: 213.0192708g/mol
- Monoisotopic Mass: 213.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4Ų
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1995503-0.05g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-0.1g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-0.25g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-0.5g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-1.0g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1995503-2.5g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-5.0g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 5g |
$4143.0 | 2023-05-31 | ||
| Enamine | EN300-1995503-10.0g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 10g |
$6144.0 | 2023-05-31 | ||
| Enamine | EN300-1995503-1g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1995503-5g |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid |
2228619-54-1 | 5g |
$4143.0 | 2023-09-16 |
2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid
Introduction to CAS No 2228619-54-1: 2-(6-Chloro-2-Methoxypyridin-3-Yl)Prop-2-Enoic Acid
CAS No 2228619-54-1, commonly referred to as 2-(6-chloro-2-methoxypyridin-3-yl)prop-2-enoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a chlorine atom at position 6 and a methoxy group at position 2, with a propenoic acid moiety attached at position 3. This combination of functional groups provides the compound with distinct chemical reactivity and biological activity.
Recent studies have highlighted the potential of CAS No 2228619-54-based compounds in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The propenoic acid group is particularly significant, as it contributes to the compound's ability to inhibit cyclooxygenase enzymes, which are key players in inflammation and pain pathways.
In addition to its pharmacological applications, CAS No 2-based compounds have also been explored for their role in agrochemicals. A study conducted by researchers at the University of California revealed that certain analogs of this compound possess potent insecticidal activity, making them potential candidates for developing eco-friendly pesticides. The methoxy group on the pyridine ring plays a crucial role in enhancing the compound's stability and bioavailability, which are essential for agricultural applications.
The synthesis of CAS No 2-based compounds has been optimized through various methodologies. A recent publication in Organic Process Research & Development described a novel route involving a one-pot synthesis approach, which significantly reduces production costs and enhances yield. This method involves the coupling of a chloropyridine derivative with an acrylic acid moiety under mild conditions, resulting in a highly pure product.
From an environmental standpoint, the biodegradability and toxicity profiles of CAS No 54-based compounds have been extensively studied. According to findings from the European Chemicals Agency (ECHA), this compound exhibits low acute toxicity and is not classified as hazardous under current regulations. However, further research is needed to assess its long-term environmental impact and potential for bioaccumulation.
In conclusion, CAS No 54-based compounds represent a promising class of molecules with diverse applications across multiple industries. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and potential uses. As advancements in synthetic methods and biological testing continue to evolve, this compound is poised to play an increasingly important role in both medical and agricultural sectors.
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